Cas no 1268075-76-8 (1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine)

1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine is a specialized organic compound featuring a 1,3-dioxolane ring substituted with a 4-methylphenyl group and an aminomethyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The dioxolane ring enhances stability, while the aromatic methyl group and primary amine functionality offer versatile modification sites for further derivatization. Its balanced lipophilicity and polarity contribute to favorable solubility properties in organic solvents, facilitating its use in multi-step synthetic routes. The compound is particularly useful in the preparation of bioactive molecules, where controlled functionalization is required. Proper handling under inert conditions is recommended due to the amine's sensitivity.

1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine structure

1268075-76-8 structure

Product Name:1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine

CAS No:1268075-76-8

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:6569863

PubChem ID:79001694

Update Time:2025-05-26

1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- AKOS017514482
- 1268075-76-8
- 1-[2-(4-methylphenyl)-1,3-dioxolan-2-yl]methanamine
- 1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine
- Inchi： 1S/C11H15NO2/c1-9-2-4-10(5-3-9)11(8-12)13-6-7-14-11/h2-5H,6-8,12H2,1H3
- InChI Key： WHFUVLBYQPYSEI-UHFFFAOYSA-N
- SMILES： O1CCOC1(CN)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 44.5Å²

1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D701281-1g	(2-p-Tolyl-1,3-dioxolan-2-yl)methanamine	1268075-76-8	95%	1g	$645	2024-05-23
eNovation Chemicals LLC	D701281-1g	(2-p-Tolyl-1,3-dioxolan-2-yl)methanamine	1268075-76-8	95%	1g	$645	2025-02-21
eNovation Chemicals LLC	D701281-1g	(2-p-Tolyl-1,3-dioxolan-2-yl)methanamine	1268075-76-8	95%	1g	$645	2025-02-28

1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine

Compound CAS No. 1268075-76-8: A Comprehensive Overview

CAS No. 1268075-76-8, also known as 1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, where it serves as an intermediate in the synthesis of bioactive molecules.

The molecular structure of 1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine comprises a methanamine group attached to a substituted dioxolane ring. The dioxolane moiety is further substituted with a methyl group at the para position of the phenyl ring, which imparts unique electronic and steric properties to the molecule. These properties make it an ideal candidate for use in the synthesis of advanced materials and pharmaceuticals.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability under various reaction conditions. Studies have shown that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, its solubility characteristics have been optimized for use in polar aprotic solvents, enhancing its utility in organic synthesis reactions.

In terms of applications, CAS No. 1268075-76-8 has found use as an intermediate in the production of advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it a valuable component in the development of high-performance materials. Furthermore, its role as a precursor in drug design has been explored extensively, with recent findings suggesting its potential in the creation of novel therapeutic agents.

The latest advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of this compound under various conditions. These computational models have been validated through experimental studies, providing a deeper understanding of its chemical behavior. Such insights are crucial for optimizing its use in industrial processes and ensuring maximum efficiency.

In conclusion, CAS No. 1268075-76-8, or 1-[2-(4-Methylphenyl)-1,3-dioxolan-2-yl]methanamine, stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an invaluable tool in modern chemistry research and industrial processes.